Cas no 42365-45-7 (2-Iodobenzylamine Hydrochloride)

• Product Name: 2-Iodobenzylamine Hydrochloride
• CAS No: 42365-45-7
• MF: C₇H₉ClIN
• MW: 269.510533094406
• MDL: MFCD06797869
• CID: 332455
• PubChem ID: 3016347
• Update Time: 2025-06-13

2-Iodobenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Iodophenyl)methanamine hydrochloride
• 2-IODOBENZYLAMINE HYDROCHLORIDE
• Benzenemethanamine,2-iodo-, hydrochloride (1:1)
• 2-Jod-benzylamin,Hydrochlorid
• EINECS 255-777-0
• o-Iodobenzylamine HCl
• o-Iodobenzylamine hydrochloride
• 2-Iodo-benzylamine hydrochloride
• CS-0207847
• 1-(2-IODOPHENYL)METHANAMINE HCL
• (2-iodophenyl)methanamine;hydrochloride
• Z2574934431
• SB37143
• 2-Iodo-benzylamine hydrochloride, AldrichCPR
• SY041411
• Benzenemethanamine, 2-iodo-, hydrochloride
• FT-0756151
• 3CCM9FCJ62
• Benzenemethanamine, 2-iodo-, hydrochloride (1:1)
• AT26620
• (2-iodophenyl)methanaminehydrochloride
• NS00057411
• EN300-1707201
• MFCD06797869
• DTXSID10195173
• 42365-45-7
• 2-Iodobenzylamine Hydrochloride

• MDL： MFCD06797869
• Inchi： 1S/C7H8IN.ClH/c8-7-4-2-1-3-6(7)5-9;/h1-4H,5,9H2;1H
• InChI Key： GAEPVUMSCPGMFX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CN.Cl

Computed Properties

• Exact Mass: 268.94700
• Monoisotopic Mass: 268.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Boiling Point: 270°C at 760 mmHg
• Flash Point: 117.1°C
• PSA: 26.02000
• LogP: 3.25220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Iodobenzylamine Hydrochloride

Comprehensive Overview of 2-Iodobenzylamine Hydrochloride (CAS No. 42365-45-7): Properties, Applications, and Research Insights

2-Iodobenzylamine Hydrochloride (CAS No. 42365-45-7) is a specialized organic compound widely recognized for its role in pharmaceutical and chemical synthesis. With the molecular formula C₇H₉IN·HCl, this compound features a benzylamine core substituted with an iodine atom at the 2-position, making it a valuable intermediate in medicinal chemistry. Researchers and industry professionals frequently search for terms like "2-Iodobenzylamine HCl synthesis", "CAS 42365-45-7 applications", and "iodobenzylamine derivatives", reflecting its relevance in drug discovery and material science.

The compound's unique structure, combining an aromatic iodine moiety with a protonated amine group, enables diverse reactivity patterns. Recent studies highlight its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations, which align with the growing interest in green chemistry and atom-efficient synthesis. As sustainability becomes a focal point in chemical research, 2-Iodobenzylamine Hydrochloride offers advantages due to its potential for recyclable catalytic systems and reduced waste generation.

In pharmaceutical contexts, 2-Iodobenzylamine Hydrochloride serves as a precursor for bioactive molecules, including neurological agents and antimicrobial compounds. Its iodine atom facilitates radiolabeling, a technique gaining traction in diagnostic imaging and drug metabolism studies. This aligns with trending searches such as "iodinated benzylamine uses in PET imaging" and "CAS 42365-45-7 in drug development", underscoring its interdisciplinary importance.

From a physicochemical perspective, the compound exhibits a crystalline solid form with high solubility in polar solvents like water and methanol—a property critical for high-throughput screening in drug discovery. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment, addressing frequent queries like "2-Iodobenzylamine HCl purity analysis". Stability studies indicate optimal storage under inert conditions, reflecting best practices for laboratory handling.

The demand for custom synthesis and bulk procurement of 2-Iodobenzylamine Hydrochloride has risen, driven by its expanding applications in peptide modification and ligand design. Suppliers often highlight GMP-compliant production to meet regulatory standards, resonating with quality-conscious buyers. Additionally, its role in metal-organic frameworks (MOFs) research connects to emerging trends in nanotechnology and catalysis, further broadening its industrial appeal.

In summary, 2-Iodobenzylamine Hydrochloride (CAS No. 42365-45-7) represents a versatile building block bridging academic research and industrial innovation. Its compatibility with modern synthetic methodologies and alignment with sustainable chemistry principles ensure its continued relevance in scientific advancements.